Cas no 1903537-59-6 (1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane)

• Product Name: 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane
• CAS No: 1903537-59-6
• MF: C₁₆H₁₈F₃N₅O₃S
• MW: 417.406032085419
• CID: 5998317
• PubChem ID: 92113158
• Update Time: 2025-06-30

1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane
• 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-4-[6-(trifluoromethyl)pyridine-3-carbonyl]-1,4-diazepane
• F6512-6079
• [4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• (4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• AKOS025374706
• 1903537-59-6

• Inchi： 1S/C16H18F3N5O3S/c1-22-10-14(21-11-22)28(26,27)24-6-2-5-23(7-8-24)15(25)12-3-4-13(20-9-12)16(17,18)19/h3-4,9-11H,2,5-8H2,1H3
• InChI Key： ZWKWMIIJPIGCPI-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCN(C(C2C=NC(C(F)(F)F)=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 417.10824511g/mol
• Monoisotopic Mass: 417.10824511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.8Ų

Additional information on 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4-6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane

Professional Introduction to 1-(1-Methyl-1H-Imidazol-4-Yl)Sulfonyl-4,6-(Trifluoromethyl)Pyridine-3-Carbonyl-1,4-Diazepane (CAS No: 1903537-59-6)

The compound 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4,6-(trifluoromethyl)pyridine-3-carbonyl-1,4-diazepane, identified by the CAS number 1903537-59-6, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a diazepane ring system, a sulfonyl group, and a trifluoromethyl-substituted pyridine moiety. The presence of these functional groups suggests that this compound may exhibit unique chemical properties and reactivity.

The synthesis of this compound likely involves a series of intricate multi-step reactions, including nucleophilic substitutions, coupling reactions, and possibly ring-closing reactions to form the diazepane strong>ringsystem. The use of a sulfonyl strong>group in the molecule could indicate its role as an electron-withdrawing group, which may influence the electronic properties of the molecule and enhance its stability or reactivity under certain conditions.

The inclusion of a trifluoromethyl strong>group on the pyridine ring is particularly interesting as it introduces both electron-withdrawing effects and steric hindrance into the molecule. This substitution pattern can significantly alter the electronic environment around the pyridine nitrogen atom, potentially influencing its ability to participate in hydrogen bonding or other intermolecular interactions. Such modifications are often exploited in drug design to optimize pharmacokinetic properties such as solubility and bioavailability.

The imidazole ring in this compound adds another layer of complexity to its structure. Imidazoles are known for their ability to act as both hydrogen bond donors and acceptors due to the presence of nitrogen atoms in their structure. This property can enhance the molecule's solubility in polar solvents and may also contribute to its ability to interact with biological targets such as enzymes or receptors.

In terms of potential applications, this compound could find use in various areas of chemical research, including materials science, pharmaceuticals, and agrochemicals. For instance, its unique combination of functional groups may make it suitable for use as a ligand in catalytic processes or as a building block for more complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one with unprecedented accuracy. By employing techniques such as density functional theory (DFT) calculations and molecular dynamics simulations, scientists can gain insights into how these molecules behave under different conditions without resorting to expensive and time-consuming experimental studies.

In addition to computational studies, experimental investigations into similar compounds have revealed that molecules containing sulfonyl groups often exhibit high thermal stability and resistance to hydrolysis under certain conditions. These properties make them attractive candidates for use in high-performance materials or as intermediates in organic synthesis.

The presence of a diazepane ring system further adds to the uniqueness of this compound. Diazepanes are less commonly encountered compared to other cyclic structures like cyclohexanes or benzene rings; however, they offer distinct advantages in terms of flexibility and rigidity depending on their substitution patterns. This makes them valuable components in the design of bioactive molecules where conformational control is essential.

In conclusion, 1-(1-methyl-1H-imidazol-4-yl)sulfonyl-4,6-(trifluoromethyl)pyridine-3-carbonyl-diazepane (CAS No: 1903537-59-6) represents an intriguing example of modern organic chemistry's ability to create complex molecular architectures with tailored properties for specific applications.